L-745,870 Trihydrochloride
L-745,870 Trihydrochloride
Highly potent and selective D4 antagonist (Ki values are 0.43, 2300 and 960 nM at D4, D3 and D2, respectively). Brain permeable. Inhibits cell death and shows neuroprotective effects.
Brand Name:
Vulcanchem
CAS No.:
866021-03-6
VCID:
VC0052490
InChI:
InChI=1S/C18H19ClN4.3ClH/c19-15-3-5-16(6-4-15)23-10-8-22(9-11-23)13-14-12-21-18-17(14)2-1-7-20-18;;;/h1-7,12H,8-11,13H2,(H,20,21);3*1H
SMILES:
C1CN(CCN1CC2=CNC3=C2C=CC=N3)C4=CC=C(C=C4)Cl.Cl.Cl.Cl
Molecular Formula:
C18H22Cl4N4
Molecular Weight:
436.2 g/mol
L-745,870 Trihydrochloride
CAS No.: 866021-03-6
Cat. No.: VC0052490
Molecular Formula: C18H22Cl4N4
Molecular Weight: 436.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Highly potent and selective D4 antagonist (Ki values are 0.43, 2300 and 960 nM at D4, D3 and D2, respectively). Brain permeable. Inhibits cell death and shows neuroprotective effects. |
|---|---|
| CAS No. | 866021-03-6 |
| Molecular Formula | C18H22Cl4N4 |
| Molecular Weight | 436.2 g/mol |
| IUPAC Name | 3-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine;trihydrochloride |
| Standard InChI | InChI=1S/C18H19ClN4.3ClH/c19-15-3-5-16(6-4-15)23-10-8-22(9-11-23)13-14-12-21-18-17(14)2-1-7-20-18;;;/h1-7,12H,8-11,13H2,(H,20,21);3*1H |
| Standard InChI Key | KJSOYZLYCFYXFC-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CC2=CNC3=C2C=CC=N3)C4=CC=C(C=C4)Cl.Cl.Cl.Cl |
| Canonical SMILES | C1CN(CCN1CC2=CNC3=C2C=CC=N3)C4=CC=C(C=C4)Cl.Cl.Cl.Cl |
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